Cas no 80387-79-7 (5-(4-Nitrophenyl)thiophene-2-carboxylic acid)
80387-79-7 structure
Product Name:5-(4-Nitrophenyl)thiophene-2-carboxylic acid
CAS No:80387-79-7
MF:C11H7NO4S
MW:249.242581605911
MDL:MFCD00451599
CID:870629
PubChem ID:329815927
Update Time:2025-09-23
5-(4-Nitrophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Nitrophenyl)thiophene-2-carboxylic acid
- 5-(4-Nitrophenyl)Thiophene-2-Carboxylic
- CS-0315583
- AJ-292/40000944
- 5-(4-nitrophenyl)-2-thiophenecarboxylic acid
- 5-(4-Nitrophenyl)thiophene-2-carboxylicacid
- SR-01000359325
- 80387-79-7
- 5-(4-Nitrophenyl)thiophene-2-carboxylic acid, AldrichCPR
- DTXSID40356634
- SR-01000359325-1
- SCHEMBL6263158
- BS-36146
- MFCD00451599
- AKOS000313693
- 5-(4-NITROPHENYL)THIOPHENE-2-CARBOXYLIC&
- G84689
- STK279716
-
- MDL： MFCD00451599
- Inchi： 1S/C11H7NO4S/c13-11(14)10-6-5-9(17-10)7-1-3-8(4-2-7)12(15)16/h1-6H,(H,13,14)
- InChI Key： KQLUSGVTGAPFDW-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 249.01000
- Monoisotopic Mass: 249.00957888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 276-280 °C
- PSA: 111.36000
- LogP: 3.54470
- Solubility: Not determined
5-(4-Nitrophenyl)thiophene-2-carboxylic acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Risk Phrases：R22
5-(4-Nitrophenyl)thiophene-2-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-Nitrophenyl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM306257-5g |
5-(4-Nitrophenyl)thiophene-2-carboxylic acid |
80387-79-7 | 95% | 5g |
$359 | 2021-08-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | JRD0196-1G |
5-(4-Nitrophenyl)thiophene-2-carboxylic acid |
80387-79-7 | 1g |
¥2336.77 | 2023-11-12 | ||
| abcr | AB220835-1 g |
5-(4-Nitrophenyl)-2-thiophenecarboxylic acid; 95% |
80387-79-7 | 1 g |
€179.70 | 2023-07-20 | ||
| abcr | AB220835-5 g |
5-(4-Nitrophenyl)-2-thiophenecarboxylic acid; 95% |
80387-79-7 | 5g |
€377.00 | 2022-06-11 | ||
| Chemenu | CM306257-5g |
5-(4-Nitrophenyl)thiophene-2-carboxylic acid |
80387-79-7 | 95% | 5g |
$359 | 2024-07-23 | |
| TRC | N497345-50mg |
5-(4-Nitrophenyl)thiophene-2-carboxylic Acid |
80387-79-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497345-100mg |
5-(4-Nitrophenyl)thiophene-2-carboxylic Acid |
80387-79-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N497345-500mg |
5-(4-Nitrophenyl)thiophene-2-carboxylic Acid |
80387-79-7 | 500mg |
$ 115.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1243870-1g |
5-(4-NITROPHENYL)THIOPHENE-2-CARBOXYLIC ACID |
80387-79-7 | 95% | 1g |
$165 | 2024-06-07 | |
| abcr | AB220835-1g |
5-(4-Nitrophenyl)-2-thiophenecarboxylic acid, 95%; . |
80387-79-7 | 95% | 1g |
€179.70 | 2025-02-16 |
5-(4-Nitrophenyl)thiophene-2-carboxylic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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